Cas no 2409-61-2 (Bis(p-tolyl)phosphine oxide)

• Product Name: Bis(p-tolyl)phosphine oxide
• CAS No: 2409-61-2
• MF: C₁₄H₁₄OP
• MW: 229.234124660492
• MDL: MFCD01445489
• CID: 654272
• PubChem ID: 253660566
• Update Time: 2025-04-19

Bis(p-tolyl)phosphine oxide Chemical and Physical Properties

Names and Identifiers

• Bis(p-tolyl)phosphine oxide
• Di(p-tolyl)phosphine Oxide
• bis(4-methylphenyl)-oxophosphanium
• Di-p-tolylphosphine oxide
• BIS(4-METHYLPHENYL)PHOSPHINE OXIDE
• Phosphine oxide, bis(4-methylphenyl)-
• Bis-p-tolylphosphine oxide
• oxo(bis-p-tolyl)phosphonium
• Bis(4-tolyl)phosphine oxide
• KSC916E3N
• GCUWBTGMXUIKOB-UHFFFAOYSA-N
• Di(4-methylphenyl)phosphinous acid
• BCP22534
• Bis(4-methylphenyl)(oxo)phosphanium
• RW2161
• 1742AB
• J-519889
• 1-methyl-4-[(4-methylphenyl)phosphoroso]benzene
• AKOS015917389
• D4520
• 1-METHYL-4-(4-METHYLPHENYLPHOSPHOROSO)BENZENE
• BIS(4-METHYLPHENYL)(OXO)-??-PHOSPHANYLIUM
• SCHEMBL183975
• CS-W012958
• Di-p-tolylphosphineoxide
• AS-58445
• 2409-61-2
• DTXSID60538152
• MFCD01445489
• SY055408
• DB-009630

• MDL： MFCD01445489
• Inchi： 1S/C14H14OP/c1-11-3-7-13(8-4-11)16(15)14-9-5-12(2)6-10-14/h3-10H,1-2H3/q+1
• InChI Key： ZHIPXAFNKGZMSC-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 230.08600
• Monoisotopic Mass: 229.078227064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Experimental Properties

• Melting Point: 96°C(lit.)
• Boiling Point: 354.235°C at 760 mmHg
• Flash Point: 168.035°C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 40.54000
• LogP: 2.81390
• Sensitiveness: Sensitive to humidity

Bis(p-tolyl)phosphine oxide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes